Cas no 113385-63-0 (3-bromo-1-(dibromomethyl)isoquinoline)

• Product Name: 3-bromo-1-(dibromomethyl)isoquinoline
• CAS No: 113385-63-0
• MF: C₁₀H₆Br₃N
• MW: 379.873340129852
• CID: 2610630
• PubChem ID: 13865357
• Update Time: 2025-04-21

3-bromo-1-(dibromomethyl)isoquinoline Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-(dibromomethyl)isoquinoline
• 113385-63-0
• DTXSID50551512

• Inchi： 1S/C10H6Br3N/c11-8-5-6-3-1-2-4-7(6)9(14-8)10(12)13/h1-5,10H
• InChI Key： VKYJKBNBIBQQAH-UHFFFAOYSA-N
• SMILES： BrC(C1C2C=CC=CC=2C=C(N=1)Br)Br

Computed Properties

• Exact Mass: 378.80299Da
• Monoisotopic Mass: 376.80504Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 12.9Ų